3-Ethyl-6-(4-iodophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• IUPAC Name: 3-ethyl-6-(4-iodophenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C12H11IN2O2/c1-2-15-11(16)7-10(14-12(15)17)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3,(H,14,17)
• InChI Key: MRZQTSJHALHGJR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C=C(NC1=O)C2=CC=C(C=C2)I
• Molecular Formula: C12H11IN2O2
• Molecular Weight: 342.13 g/mol

Description

3-Ethyl-6-(4-iodophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, also known as 3E6IPTPD, is an organo-iodine compound that has gained significant attention in recent years due to its potential applications in synthetic organic chemistry, medicinal chemistry, and catalysis. This compound has a unique molecular structure containing both a pyrimidine ring and an iodophenyl ring, which enables it to act as a versatile building block in organic synthesis. Furthermore, 3E6IPTPD has been found to possess a variety of biochemical and physiological effects, and its ability to act as a catalyst in certain reactions has made it a promising tool for drug discovery and development.

Scientific Research Applications

Antagonistic Properties and Structural Analysis

Synthesis and Structure-Activity Relationships : Thieno[2,3-d]pyrimidine-2,4-diones, structurally related to 3-Ethyl-6-(4-iodophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, have been synthesized and studied for their antagonistic properties against the human GnRH receptor, potentially treating reproductive diseases. These studies emphasize the importance of specific substituents for receptor binding activity (Guo et al., 2003).

Molecular Structure and Spectral Analysis

Vibrational Spectra and Molecular Structure : Investigations on the molecular structure and vibrational spectra of tetrahydropyrimidine-2,4-dione derivatives offer insights into their electronic properties, including HOMO-LUMO analyses and NBO studies. These compounds demonstrate potential for non-linear optical applications due to their significant first hyperpolarizability (Al-Abdullah et al., 2014).

Antioxidant Properties

Evaluation of Antioxidant Activity : New derivatives of hexahydropyrimido[5,4-c]quinoline, obtained through Biginelli reaction, have shown antioxidant properties. This research suggests that compounds with a thiourea moiety exhibit better antioxidant activity, highlighting their potential in medicinal chemistry (Ismaili et al., 2008).

Crystallography and Supramolecular Chemistry

Crystal Structure Analysis : Studies on the crystal structure of tetrahydropyrimidine-2,4-dione derivatives reveal detailed information about their molecular conformations and intermolecular hydrogen bonding. Such analyses are crucial for understanding the compound's chemical behavior and potential applications in material science (El‐Brollosy et al., 2012).

Non-linear Optical Applications

Non-linear Optical Studies : Theoretical and experimental studies focus on the non-linear optical properties of tetrahydropyrimidine-2,4-dione derivatives. These compounds are attractive for further research in the field of non-linear optics due to their enhanced first hyperpolarizability, indicating potential applications in optical technologies (Al-Abdullah et al., 2014).